Cas no 245434-21-3 (1-Bromo-3,5-ditert-butyl-2-pentoxybenzene)

• Product Name: 1-Bromo-3,5-ditert-butyl-2-pentoxybenzene
• CAS No: 245434-21-3
• MF: C₁₉H₃₁BrO
• MW: 355.352845430374
• CID: 2133426
• Update Time: 2023-08-04

1-Bromo-3,5-ditert-butyl-2-pentoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-di-tert-butyl-3-bromo-2-(pentyloxy)benzene
• 1-bromo-3,5-di-tert-butyl-2-(pentyloxy)benzene
• 1-Bromo-3,5-ditert-butyl-2-pentoxybenzene

• Inchi： 1S/C19H31BrO/c1-8-9-10-11-21-17-15(19(5,6)7)12-14(13-16(17)20)18(2,3)4/h12-13H,8-11H2,1-7H3
• InChI Key： PMCVMFBRECWSKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCCCC)C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Topological Polar Surface Area: 9.2